N-[2-(2,4-dimethylphenoxy)ethyl]-1-butanamine oxalate

• IUPAC Name: N-[2-(2,4-dimethylphenoxy)ethyl]butan-1-amine;oxalic acid
• InChI: InChI=1S/C14H23NO.C2H2O4/c1-4-5-8-15-9-10-16-14-7-6-12(2)11-13(14)3;3-1(4)2(5)6/h6-7,11,15H,4-5,8-10H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: ZWILAQGLGQCEKT-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCCOC1=C(C=C(C=C1)C)C.C(=O)(C(=O)O)O
• Molecular Formula: C16H25NO5
• Molecular Weight: 311.37 g/mol

Description

N-[2-(2,4-dimethylphenoxy)ethyl]-1-butanamine oxalate, commonly known as DMPEA-Bu, is a novel research chemical that has gained significant attention in the scientific community due to its potential applications in various research fields. It is a psychoactive compound that belongs to the amphetamine class of drugs and is structurally similar to other psychoactive substances such as MDMA and MDA.

Mechanism of Action

DMPEA-Bu acts as a potent serotonin and dopamine releaser, which results in increased levels of these neurotransmitters in the brain. It also acts as a weak inhibitor of serotonin and dopamine reuptake, which prolongs the effects of these neurotransmitters.
Biochemical and Physiological Effects:
DMPEA-Bu has been shown to produce a range of biochemical and physiological effects in animal studies. It produces hyperactivity, increased locomotor activity, and stereotypy in rodents. It also produces hyperthermia, tachycardia, and hypertension in animals.

Advantages and Limitations for Lab Experiments

DMPEA-Bu has several advantages for use in laboratory experiments. It is a potent and selective serotonin and dopamine releaser, which makes it a useful tool for studying the mechanisms of neurotransmitter release and reuptake. However, DMPEA-Bu also has several limitations, including its potential toxicity and lack of long-term safety data.

Future Directions

There are several future directions for research on DMPEA-Bu. One potential direction is to study its potential use as a treatment for psychiatric disorders such as depression and anxiety. Another potential direction is to study its cognitive enhancing effects and its potential use as a tool for studying the mechanisms of neurotransmitter release and reuptake. Additionally, further research is needed to determine the long-term safety of DMPEA-Bu and its potential for abuse.

Synthesis Methods

DMPEA-Bu can be synthesized using various methods, including reductive amination, condensation, and Grignard reaction. The most common method used for the synthesis of DMPEA-Bu is reductive amination, which involves the reaction of 2,4-dimethylphenylacetone with butylamine in the presence of a reducing agent such as sodium borohydride.

Scientific Research Applications

DMPEA-Bu has potential applications in various research fields such as neuroscience, pharmacology, and medicinal chemistry. It has been studied for its potential use in the treatment of various psychiatric disorders such as depression, anxiety, and post-traumatic stress disorder. DMPEA-Bu has also been studied for its potential use as a cognitive enhancer and as a tool for studying the mechanisms of neurotransmitter release and reuptake.